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Compound of Interest

Compound Name: 4-(Chloromethyl)biphenyl

Cat. No.: B161239 Get Quote

An In-Depth Technical Guide to 4-(Chloromethyl)biphenyl (CAS 1667-11-4)

Introduction
4-(Chloromethyl)biphenyl, also known as 4-phenylbenzyl chloride, is a bifunctional organic

compound featuring a biphenyl backbone and a reactive chloromethyl group. Its unique

structure makes it a highly valuable and versatile intermediate in organic synthesis. This guide

provides a comprehensive technical overview of its properties, synthesis, reactivity,

applications, and handling, tailored for professionals in chemical research and drug

development. The strategic position of the chloromethyl group on the biphenyl scaffold allows

for its facile conversion into a wide array of derivatives, making it a cornerstone building block

for pharmaceuticals, advanced polymers, and fluorescent agents.[1][2][3]

Physicochemical and Spectroscopic Profile
The precise characterization of 4-(Chloromethyl)biphenyl is fundamental for its effective use.

Its physical properties dictate handling and storage conditions, while its spectroscopic

fingerprint is crucial for identity confirmation and quality control.

Physical and Chemical Properties
The compound is a white to light yellow crystalline solid at room temperature, a property that

simplifies its handling and storage compared to liquid reagents. Its high boiling point and flash

point indicate low volatility under standard conditions.[4]
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Property Value Source(s)

CAS Number 1667-11-4 [4][5]

Molecular Formula C₁₃H₁₁Cl [4][6]

Molecular Weight 202.68 g/mol [4][7][8]

Appearance
White to light yellow crystalline

powder/solid
[9]

Melting Point 70-74 °C [2][4][8]

Boiling Point 322.4 °C at 760 mmHg [4]

Density 1.111 g/cm³ [4]

Flash Point 143.2 °C [4]

EINECS Number 216-786-5 [4][8]

InChI Key
HLQZCRVEEQKNMS-

UHFFFAOYSA-N
[6][10][11]

Spectroscopic Data
Spectroscopic analysis is essential for verifying the structural integrity of 4-
(Chloromethyl)biphenyl.

¹H NMR Spectroscopy: The proton NMR spectrum provides a clear diagnostic map of the

molecule. The benzylic protons of the chloromethyl group are highly deshielded and appear

as a characteristic singlet, while the aromatic protons show complex splitting patterns typical

of a 1,4-disubstituted benzene ring and a monosubstituted phenyl group.
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Assignment
Chemical Shift
(ppm)

Multiplicity Integration

Ar-H (Biphenyl rings) 7.19 - 7.68 Multiplet 9H

-CH₂Cl 4.61 Singlet 2H

(Solvent: CDCl₃)[10]

[11]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands

confirming the presence of the key functional groups. Key peaks include C-H stretching for

the aromatic rings, C=C stretching within the rings, and the distinctive C-Cl stretching

frequency.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) confirms the

molecular weight of the compound. The mass spectrum will show the molecular ion peak

[M]⁺ at m/z ≈ 202 and a characteristic [M+2]⁺ peak at m/z ≈ 204 with an intensity of about

one-third of the [M]⁺ peak, which is indicative of the presence of a single chlorine atom.[6]

Synthesis and Reaction Chemistry
The primary industrial route to 4-(Chloromethyl)biphenyl is through the chloromethylation of

biphenyl. This electrophilic aromatic substitution reaction introduces the chloromethyl group

onto the aromatic ring.

General Synthesis Workflow
The reaction typically involves treating biphenyl with a source of formaldehyde (like

paraformaldehyde) and hydrogen chloride, in the presence of a Lewis acid catalyst such as

zinc chloride.[12][13] The choice of solvent and reaction conditions is critical to favor the

formation of the desired 4-substituted product over other isomers and bis-chloromethylated

byproducts.[14]
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Caption: General workflow for the synthesis of 4-(Chloromethyl)biphenyl.

Core Reactivity
The synthetic utility of 4-(Chloromethyl)biphenyl stems from the reactivity of the benzylic

chloride. The C-Cl bond is readily cleaved, making the chloromethyl group an excellent
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electrophile for nucleophilic substitution reactions (Sₙ2). This allows for the straightforward

introduction of the 4-phenylbenzyl moiety into a wide range of molecules.

4-(Chloromethyl)biphenyl

Substituted Biphenyl Derivative

 Sₙ2 Reaction

Nucleophile (Nu⁻)

Chloride Ion (Cl⁻)

Click to download full resolution via product page

Caption: Nucleophilic substitution at the benzylic carbon.

This reactivity is fundamental to its role as a building block. It can react with a variety of

nucleophiles including amines, alcohols, thiols, and carbanions to form new carbon-nitrogen,

carbon-oxygen, carbon-sulfur, and carbon-carbon bonds, respectively.

Applications in Drug Discovery and Materials
Science
4-(Chloromethyl)biphenyl is a key starting material for several commercially significant

products.

Pharmaceutical Intermediates
Its most prominent application is in the synthesis of non-steroidal anti-inflammatory drugs

(NSAIDs). It serves as a crucial precursor for drugs like Fenbufen and Felbinac.[2] The

synthesis of these APIs leverages the reactivity of the chloromethyl group to build the final drug

scaffold.

For example, in the synthesis of Fenbufen, 4-(chloromethyl)biphenyl is used to alkylate a

suitable nucleophile, forming the core structure of the final drug molecule. This highlights its

importance in constructing complex molecular architectures in medicinal chemistry.[2]

Material Science Applications
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Beyond pharmaceuticals, this compound is an important intermediate in the production of

fluorescent whitening agents and high-performance polymers.[1][3] Its bifunctional nature (a

rigid biphenyl core and a reactive handle) allows it to be incorporated into polymer chains to

enhance thermal stability and confer specific optical properties.[15]

Analytical Methodologies
Ensuring the purity and identity of 4-(Chloromethyl)biphenyl is critical for its use in regulated

industries like pharmaceuticals. A combination of chromatographic and spectroscopic

techniques is employed.

Standard Analytical Workflow
Visual Inspection: Assess color and physical form.

Melting Point: A sharp melting point range indicates high purity.

Chromatographic Purity (HPLC/GC): High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC) is used to separate and quantify the main component from any

impurities, such as isomers or starting materials.

Identity Confirmation: Spectroscopic methods (¹H NMR, IR, MS) are used to confirm the

chemical structure, as detailed previously.

Purity Identity

Sample of 4-(Chloromethyl)biphenyl

Purity Analysis Identity Confirmation

Certificate of Analysis

HPLC / GC Melting Point ¹H NMR Mass Spec IR Spectroscopy
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Caption: Standard analytical workflow for quality control.

Safety, Handling, and Storage
As a reactive alkylating agent, 4-(Chloromethyl)biphenyl must be handled with appropriate

precautions.

Hazard Classification: It is classified as an irritant, causing skin, eye, and respiratory

irritation.[4][16][17]

Personal Protective Equipment (PPE): When handling, wear chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[5][16] Work should be conducted in a well-

ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[5][17]

Handling: Avoid contact with skin and eyes.[5] Do not breathe dust.[5] Wash hands

thoroughly after handling.[16][17]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[16] It is

moisture-sensitive and should be stored under an inert atmosphere. Keep away from

incompatible materials such as strong oxidizing agents and bases.[5]

First Aid:

Skin Contact: Immediately wash off with soap and plenty of water.[18]

Eye Contact: Rinse cautiously with water for several minutes.[16][18]

Inhalation: Move the person to fresh air.[16][18]

In all cases of exposure, seek medical attention.[16][18]

Conclusion
4-(Chloromethyl)biphenyl (CAS 1667-11-4) is a pivotal chemical intermediate whose value is

defined by the strategic combination of a rigid biphenyl scaffold and a reactive chloromethyl

group. Its well-defined physicochemical properties, predictable reactivity, and established

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b161239?utm_src=pdf-body-img
https://www.benchchem.com/product/b161239?utm_src=pdf-body
https://www.chemnet.com/cas/en/1667-11-4/4-(chloromethyl)biphenyl.html
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c52276
https://www.guidechem.com/msds/1667-11-4.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-5-Z5.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c52276
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-5-Z5.pdf
https://www.guidechem.com/msds/1667-11-4.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-5-Z5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-5-Z5.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c52276
https://www.guidechem.com/msds/1667-11-4.html
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c52276
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-5-Z5.pdf
https://www.chemicalbook.com/msds/4-Chloromethyl-biphenyl.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c52276
https://www.chemicalbook.com/msds/4-Chloromethyl-biphenyl.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c52276
https://www.chemicalbook.com/msds/4-Chloromethyl-biphenyl.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c52276
https://www.chemicalbook.com/msds/4-Chloromethyl-biphenyl.pdf
https://www.benchchem.com/product/b161239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


synthetic routes make it an indispensable tool for chemists. From the development of life-

saving anti-inflammatory drugs to the creation of advanced materials, its influence is

widespread. Proper understanding of its characteristics, handling requirements, and analytical

validation is paramount for leveraging its full potential in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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